Cas no 2094952-36-8 ((Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide
• CAS No: 2094952-36-8
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6234520
• PubChem ID: 129559760
• Update Time: 2025-07-16

(Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094952-36-8
• EN300-26594705
• Z2752916788
• (Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide
• 2-cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide

• Inchi： 1S/C18H20N2O3S/c1-12(2)23-8-4-7-20-18(22)13(11-19)9-14-10-15-16(21)5-3-6-17(15)24-14/h3,5-6,9-10,12,21H,4,7-8H2,1-2H3,(H,20,22)/b13-9-
• InChI Key： JDJQWMALTOYYNB-LCYFTJDESA-N
• SMILES： S1C(/C=C(/C#N)\C(NCCCOC(C)C)=O)=CC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Additional information on (Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide

Introduction to (Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2094952-36-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (Z)-2-Cyano-3-(4-hydroxy-1-benzothiophen-2-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide, represents a fascinating intersection of organic chemistry, medicinal chemistry, and bioactivity. Its unique structural features make it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of this compound is characterized by several key functional groups, including a cyano group, a hydroxyl group, and an amide linkage. These functional groups contribute to its diverse chemical properties and potential biological activities. The presence of a benzothiophene core further enhances its complexity and suggests potential interactions with biological targets. Benzothiophene derivatives have been extensively studied for their pharmacological properties, often exhibiting significant activity against a range of diseases.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound (CAS no. 2094952-36-8) has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets makes it an attractive candidate for further development in areas such as oncology, neurology, and inflammatory diseases.

One of the most compelling aspects of this molecule is its structural similarity to known bioactive compounds. This similarity suggests that it may be able to engage with the same or similar biological pathways, potentially leading to therapeutic effects. Additionally, the presence of multiple functional groups provides opportunities for further chemical modification, allowing researchers to fine-tune its properties for specific applications.

The benzothiophene moiety in particular has been implicated in various biological processes. Studies have shown that benzothiophene derivatives can exhibit significant activity against enzymes and receptors involved in disease pathways. For instance, some benzothiophene-based compounds have demonstrated anti-inflammatory and anti-cancer properties by inhibiting key enzymes such as cyclooxygenases (COX) and kinase enzymes.

The cyano group in the molecule also plays a crucial role in its chemical behavior. Cyano groups are known to be electron-withdrawing, which can influence the reactivity and stability of the molecule. This feature may be exploited to enhance its binding affinity to biological targets or to modulate its metabolic fate once administered.

The hydroxyl group contributes to the molecule's solubility and potential interactions with hydrophilic biological targets. Hydroxyl groups are common in many bioactive molecules and are often involved in hydrogen bonding interactions, which are critical for binding specificity.

The amide linkage in the molecule provides another layer of complexity and functionality. Amides are well-known for their ability to form hydrogen bonds, making them important structural motifs in many bioactive compounds. The amide group in this compound may contribute to its interactions with proteins and other biomolecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding sites and predict how this compound might interact with biological targets. These computational approaches have been particularly useful in identifying novel drug candidates and optimizing their properties for therapeutic use.

In addition to computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships of this compound. These techniques provide detailed information about the three-dimensional structure of the molecule and its interactions with biological targets. This structural information is crucial for understanding how the compound exerts its effects and for guiding further chemical modifications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions and the use of specialized reagents to introduce each functional group accurately. The synthesis strategy highlights the ingenuity required in modern drug discovery efforts, where complex molecules must be constructed with high precision.

As research continues, it is likely that new applications for this compound will be discovered. The combination of its unique structural features and promising preclinical data makes it an exciting prospect for future therapeutic development. Additionally, the insights gained from studying this compound may inform the design of other novel bioactive molecules.

In conclusion, (CAS no. 2094952-36-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, characterized by functional groups such as cyano groups, hydroxyl groups, amide linkages, and a benzothiophene core, makes it a promising candidate for further investigation. The growing body of research on this compound underscores its potential as a therapeutic agent and highlights the importance of continued exploration in this field.